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Chloropropylsulfonamido)phenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(3-Chloropropylsulfonamido)phenylboronic acid is a bifunctional molecule of significant

interest in medicinal chemistry and chemical biology. It incorporates three key chemical motifs:

a phenylboronic acid, a sulfonamide linker, and a reactive chloropropyl group. The

phenylboronic acid moiety is renowned for its ability to form reversible covalent bonds with 1,2-

and 1,3-diols, making it an invaluable tool for targeting glycoproteins and sugars, which are

often implicated in disease states. The sulfonamide group is a well-established pharmacophore

found in numerous approved drugs, lending favorable pharmacokinetic properties.[1][2] Finally,

the chloropropyl chain provides a versatile alkylating handle for covalent modification of

biological targets or for conjugation to other molecules.

This guide provides a comprehensive analysis of the key spectroscopic data—Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—required for the

unambiguous identification, characterization, and quality control of this compound. The insights

presented herein are grounded in established spectroscopic principles and data from

analogous structures, offering a predictive and practical framework for researchers.
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Molecular Structure and Physicochemical
Properties
A thorough understanding of the molecule's structure is fundamental to interpreting its

spectroscopic output. Each functional group provides a unique signature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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